Cas no 921533-50-8 (N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethoxybenzamide)

• Product Name: N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethoxybenzamide
• CAS No: 921533-50-8
• MF: C₂₃H₂₅N₃O₅
• MW: 423.46170592308
• CID: 6441860
• Update Time: 2025-07-01

N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethoxybenzamide
• N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-3,5-dimethoxybenzamide

• Inchi： 1S/C23H25N3O5/c1-4-31-18-7-5-16(6-8-18)21-9-10-22(27)26(25-21)12-11-24-23(28)17-13-19(29-2)15-20(14-17)30-3/h5-10,13-15H,4,11-12H2,1-3H3,(H,24,28)
• InChI Key： MNDNOPDAPVVJGU-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=C(OCC)C=C2)C=CC1=O)(=O)C1=CC(OC)=CC(OC)=C1

Additional information on N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethoxybenzamide

N-{2-[3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-3,5-Dimethoxybenzamide: A Comprehensive Overview

N-{2-[3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-3,5-Dimethoxybenzamide is a complex organic compound with the CAS registry number 921533-50-8. This compound belongs to the class of benzamides and features a unique structure that combines a benzamide moiety with a dihydropyridazine ring system. The molecule is characterized by its intricate connectivity, which includes a 4-ethoxyphenyl group attached to the dihydropyridazine ring and a 3,5-dimethoxybenzamide substituent. This combination of functional groups makes it a promising candidate for various applications in the fields of pharmacology and materials science.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dihydropyridazine core. This is followed by the introduction of the 4-ethoxyphenyl group and subsequent coupling with the benzamide moiety. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. For instance, studies have shown that the use of microwave-assisted synthesis can significantly accelerate the formation of the dihydropyridazine ring while maintaining high stereochemical control.

The structural complexity of N-{2-[3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-3,5-Dimethoxybenzamide endows it with unique physicochemical properties. The presence of electron-donating groups such as methoxy and ethoxy substituents enhances the compound's solubility in organic solvents, making it suitable for various analytical techniques. Additionally, the conjugated system within the molecule contributes to its strong UV absorption properties, which can be exploited in photovoltaic applications.

Recent research has focused on exploring the biological activity of this compound. Studies have demonstrated that it exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. For example, a study published in 2023 highlighted its potential as a lead compound for developing treatments for Alzheimer's disease. Furthermore, computational modeling has revealed that the molecule interacts favorably with key residues in enzyme active sites, suggesting its suitability for drug design.

In terms of applications, N-{2-[3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-3,5-Dimethoxybenzamide has shown promise in both therapeutic and diagnostic contexts. Its ability to act as a ligand in metalloporphyrin complexes has been explored for use in magnetic resonance imaging (MRI) contrast agents. Preliminary results indicate that it can enhance image resolution without causing significant toxicity to cells.

The development of efficient analytical methods for characterizing this compound has also been an area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These methods are essential for ensuring consistency in preclinical studies and regulatory submissions.

In conclusion, N-{2-[3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-3,5-Dimethoxybenzamide represents a fascinating example of how modern synthetic chemistry can yield compounds with diverse functional properties. With ongoing research into its biological activity and application potential, this compound is poised to make significant contributions to various scientific disciplines.